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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578 Get Quote

Introduction

Disperse Orange 25 is an azo dye characterized by its non-ionic and hydrophobic nature,

commonly used in the dyeing of synthetic fibers like polyester.[1][2] Due to its stable chemical

structure, it is resistant to conventional wastewater treatment methods, leading to its

persistence in the environment.[3] The release of effluents containing Disperse Orange 25
poses significant environmental concerns, as these dyes can be toxic, mutagenic, and

carcinogenic.[4] This document provides detailed application notes and experimental protocols

for various techniques aimed at the removal of Disperse Orange 25 from wastewater, intended

for researchers, scientists, and professionals in environmental science and drug development.

The primary methods covered include adsorption, advanced oxidation processes (AOPs), and

membrane filtration. Each section summarizes key quantitative data and provides detailed

protocols for laboratory-scale experiments.

Section 1: Adsorption Techniques
Adsorption is a widely studied, efficient, and cost-effective method for removing dyes from

aqueous solutions.[5] The process involves the accumulation of the dye molecules (adsorbate)

onto the surface of a solid material (adsorbent). A variety of low-cost adsorbents have been

investigated for the removal of Disperse Orange 25.
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Experimental Protocol: Batch Adsorption Study
This protocol outlines a typical batch adsorption experiment to evaluate the efficacy of an

adsorbent for Disperse Orange 25 removal.

1. Materials and Reagents:

Disperse Orange 25 (C₁₇H₁₇N₅O₂, MW: 323.35 g/mol )[4]

Selected Adsorbent (e.g., activated carbon, zeolite)

Hydrochloric Acid (HCl, 0.1 M)

Sodium Hydroxide (NaOH, 0.1 M)

Deionized Water

Conical flasks (250 mL)

Orbital shaker

pH meter

UV-Vis Spectrophotometer

Centrifuge or Syringe filters (0.45 µm)

2. Preparation of Dye Stock Solution:

Accurately weigh 100 mg of Disperse Orange 25 powder and dissolve it in 1 L of deionized

water to prepare a 100 mg/L stock solution.

The stock solution should be stored in a dark container to prevent photodegradation.

3. Batch Adsorption Experiment:

Prepare a series of conical flasks containing a fixed volume of dye solution of a known

concentration (e.g., 100 mL of 30 mg/L Disperse Orange 25), diluted from the stock

solution.
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Adjust the initial pH of the solutions to the desired value using 0.1 M HCl or 0.1 M NaOH.

Add a predetermined amount of the adsorbent to each flask (e.g., 0.1 g).

Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 150 rpm) at a

controlled temperature.

Withdraw aliquots (e.g., 5 mL) at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).

Separate the adsorbent from the solution immediately by centrifugation or filtration to stop

the adsorption process.[12]

4. Analysis:

Measure the absorbance of the supernatant at the maximum wavelength (λ_max) of

Disperse Orange 25, which is approximately 470 nm.[4]

Calculate the remaining dye concentration using a pre-established calibration curve.

The removal efficiency and adsorption capacity (q_t) at time 't' are calculated as follows:

Removal Efficiency (%) = [(C₀ - Cₜ) / C₀] × 100

Adsorption Capacity (q_t, mg/g) = [(C₀ - Cₜ) × V] / m

Where:

C₀ = Initial dye concentration (mg/L)

Cₜ = Dye concentration at time t (mg/L)

V = Volume of the solution (L)

m = Mass of the adsorbent (g)

Visualization: Adsorption Process
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Batch Adsorption Experimental Workflow
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Mechanism of Photocatalytic Degradation
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Analytical Workflow for Dye Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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